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Compound of Interest

Compound Name: N-Phenyl-2-naphthylamine

Cat. No.: B057967 Get Quote

Before handling N-Phenyl-2-naphthylamine in any capacity, including disposal, it is

mandatory to wear the appropriate Personal Protective Equipment (PPE) to prevent exposure.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1][5]

Hand Protection: Wear protective gloves.[1]

Protective Clothing: A flame-resistant lab coat should be worn to protect from spills.[1][5]

Contaminated work clothing should not be taken home.[1][2]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[5]

Spill Management Protocol
Immediate and correct action is necessary in the event of a spill to prevent chemical exposure

and environmental contamination.[5]

Evacuate and Secure Area: Immediately evacuate all non-essential personnel from the spill

area.[3][5] Secure and control entry to the location.[3]

Eliminate Ignition Sources: As the powdered form can create an explosive mixture with air,

remove all open flames or potential ignition sources from the vicinity.[1][3]

Ventilate the Area: Ensure the spill area is well-ventilated.[5]
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Contain the Spill: For small spills, dampen the solid material with acetone to prevent dust

from becoming airborne.[6][7] Use an absorbent, inert material like vermiculite or sand to

contain the substance.[5]

Collect Material: Carefully collect the dampened, absorbed material using non-sparking

tools.[5]

Package for Disposal: Place the collected material and any contaminated absorbents into a

designated, sealable, and appropriately labeled hazardous waste container.[3][5][6]

Decontaminate: Wash the spill area thoroughly with a suitable solvent, such as acetone,

followed by a soap and water solution.[5][6][7] All cleaning materials, including contaminated

absorbent paper, must also be collected and disposed of as hazardous waste.[5][6]

Final Check: Do not re-enter the contaminated area until a safety officer has verified that it

has been properly cleaned.[6][7]

Standard Waste Disposal Protocol
Follow this procedure for the routine disposal of N-Phenyl-2-naphthylamine waste, including

unwanted stock, reaction residues, and contaminated lab supplies.

Waste Segregation: Do not mix N-Phenyl-2-naphthylamine waste with other chemical

waste streams unless explicitly approved by your institution's Environmental Health and

Safety (EHS) department.[5]

Containerization: Place all solid waste, including contaminated PPE and cleaning materials,

into a designated hazardous waste container that can be tightly sealed.[2][5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "N-Phenyl-2-naphthylamine".[5]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area.[2][5] The

storage location should be away from incompatible materials, particularly strong oxidizing

agents.[5][8]
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Documentation: Maintain a detailed log of the waste generated. This log should include the

chemical name, quantity, and the date of generation.[5]

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to arrange for the pickup, transportation, and final

disposal of the waste.[3][5] Ensure that all activities comply with local, regional, and national

regulations, including the proper completion of hazardous waste manifests.[2][5] Do not

discharge to drains or the environment.[2][5]

Summary of Disposal and Safety Data
For quick reference, the following table summarizes key quantitative and regulatory data for N-
Phenyl-2-naphthylamine.

Parameter Value

CAS Number 135-88-6[1]

UN Number UN3077[1][2]

DOT Hazard Class 9 (Miscellaneous hazardous substances)[2]

Packing Group III[2]

Proper Shipping Name
Environmentally hazardous substances, solid,

n.o.s. (N-Phenyl-.beta.-naphthylamine)[2]

ERG Guide Number 154[6][7]

Disposal Process Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of N-Phenyl-2-naphthylamine.
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Caption: Workflow for the safe disposal of N-Phenyl-2-naphthylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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